Cas no 2137999-40-5 (1-(chloromethyl)-2-fluoro-3-propylbenzene)

• Product Name: 1-(chloromethyl)-2-fluoro-3-propylbenzene
• CAS No: 2137999-40-5
• MF: C₁₀H₁₂ClF
• MW: 186.653685569763
• CID: 5951342
• PubChem ID: 165479936
• Update Time: 2025-06-20

1-(chloromethyl)-2-fluoro-3-propylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-2-fluoro-3-propylbenzene
• EN300-1117608
• 2137999-40-5

• Inchi： 1S/C10H12ClF/c1-2-4-8-5-3-6-9(7-11)10(8)12/h3,5-6H,2,4,7H2,1H3
• InChI Key： SZRWWXGDANDRQC-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1F)CCC

Computed Properties

• Exact Mass: 186.0611562g/mol
• Monoisotopic Mass: 186.0611562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(chloromethyl)-2-fluoro-3-propylbenzene

Professional Introduction to 1-(chloromethyl)-2-fluoro-3-propylbenzene (CAS No. 2137999-40-5)

1-(chloromethyl)-2-fluoro-3-propylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2137999-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement of a chloromethyl group, a fluoro substituent, and a propyl side chain on a benzene ring, presents intriguing possibilities for synthetic chemistry and potential applications in medicinal chemistry.

The structural characteristics of 1-(chloromethyl)-2-fluoro-3-propylbenzene make it a versatile intermediate in organic synthesis. The presence of the chloromethyl group provides a reactive site for further functionalization, enabling the formation of various derivatives through nucleophilic substitution reactions. This reactivity is particularly valuable in the development of complex molecular architectures required for drug discovery.

The fluoro substituent at the 2-position of the benzene ring is another key feature that influences the compound's properties. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in pharmaceuticals. In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced pharmacokinetic profiles and improved therapeutic efficacy. The incorporation of fluorine into drug molecules has been associated with increased bioavailability and reduced susceptibility to enzymatic degradation.

The propyl side chain at the 3-position adds another layer of complexity to the compound's behavior. This alkyl group can influence both the electronic and steric properties of the molecule, potentially affecting its interaction with biological targets. The propyl group's presence may also contribute to solubility and permeability characteristics, which are critical factors in drug formulation and delivery.

In the context of current research, 1-(chloromethyl)-2-fluoro-3-propylbenzene has shown promise as a building block for the synthesis of novel pharmaceutical agents. Researchers have been exploring its utility in creating derivatives with potential applications in treating various diseases. For instance, studies have indicated that compounds structurally related to this molecule may exhibit inhibitory effects on certain enzymes or receptors implicated in metabolic disorders and inflammatory conditions.

The role of fluorine in medicinal chemistry cannot be overstated. The ability to fine-tune electronic properties through fluorination has led to significant advancements in drug design. The fluoro group's electron-withdrawing nature can enhance binding interactions by increasing the electrophilicity of adjacent functional groups. This has been particularly useful in developing antiviral and anticancer agents where precise control over molecular interactions is crucial.

The chloromethyl group's reactivity also opens up possibilities for constructing complex heterocyclic compounds. Heterocycles are widely prevalent in biologically active molecules, and introducing fluorinated and alkyl-substituted benzene derivatives can lead to novel scaffolds with improved pharmacological properties. Recent studies have demonstrated that such modifications can enhance target specificity and reduce off-target effects, thereby improving overall therapeutic outcomes.

Synthetic methodologies for preparing 1-(chloromethyl)-2-fluoro-3-propylbenzene have been optimized to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to introduce the desired substituents efficiently. These synthetic approaches are essential for scaling up production and facilitating further derivatization studies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable candidate for materials science research, particularly in developing advanced polymers and liquid crystals. The interplay between electronic and steric effects influenced by the chloromethyl, fluoro, and propyl groups can lead to novel materials with tailored properties.

In conclusion, 1-(chloromethyl)-2-fluoro-3-propylbenzene (CAS No. 2137999-40-5) represents a fascinating subject of study with broad implications in synthetic chemistry and drug development. Its structural versatility and reactivity make it an indispensable tool for researchers aiming to create innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of medicine.